Cas no 3899-96-5 ( )

• Product Name: &nbsp
• CAS No: 3899-96-5
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• CID: 924137
• PubChem ID: 347570
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl) 4-methylbenzenesulfonate
• 4-MeC6H4OTs
• 4-Methyl-(4-methylphenylsulfonyloxy)benzene
• 4-methylphenyl p-toluenesulfonate
• 4-methylphenyl4-methylbenzenesulfonate
• 4-tolyl tosylate
• CCG-989
• p-tolyl tosylate
• toluene-4-sulfonic acid p-tolyl ester
• 4-Methylphenyl 4-methylbenzene-1-sulfonate
• p-methylphenyl p-toluenesulfonate
• 3899-96-5
• AKOS008677659
• 4-Methylphenyl tosylate
• 4-methylphenyl 4-toluenesulfonate
• DTXSID90324303
• F70357
• p-Tolyl 4-methylbenzenesulfonate
• SCHEMBL4126086
• AO-548/41714201
• Paratoluolsulfosaurekresylester
• HS-5759
• NSC-406343
• NSC406343
• EN300-7184545
•  

• Inchi： 1S/C14H14O3S/c1-11-3-7-13(8-4-11)17-18(15,16)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： QOVYKRHZCJGNIA-UHFFFAOYSA-N
• SMILES： CC1C=CC(OS(C2C=CC(C)=CC=2)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 262.06600
• Monoisotopic Mass: 262.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 4.15190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters